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Compound of Interest |

1-(Bromomethyl)-2,3-
Compound Name:

dimethylbenzene
CAS No.: 81093-21-2
Cat. No.: B3021673

Get Quote

1-(Bromomethyl)-2,3-dimethylbenzene, more commonly known in laboratory settings as 2,3-
dimethylbenzyl bromide, is a reactive organic compound essential for specialized synthetic
applications.[1] As a substituted benzyl bromide, its utility lies in its ability to introduce the 2,3-
dimethylbenzyl moiety into a target molecule, a common step in the development of complex
organic structures and pharmaceutical intermediates.[2] The presence of the bromomethyl
group makes it a potent electrophile and a valuable reagent for nucleophilic substitution and
alkylation reactions.[1]

However, the very reactivity that makes this compound a valuable synthetic tool also
necessitates a thorough understanding of its associated hazards. Brominated organic
compounds, particularly benzyl bromides, are often lachrymatory and possess alkylating
properties that can pose significant health risks upon exposure. This guide, intended for
researchers, chemists, and drug development professionals, provides a comprehensive
overview of the safety protocols, hazard management, and emergency procedures required for
the safe handling of 1-(Bromomethyl)-2,3-dimethylbenzene, ensuring that its scientific
potential can be explored without compromising laboratory safety.
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Section 1: Hazard Identification and Risk
Assessment

A foundational principle of laboratory safety is a comprehensive understanding of the intrinsic
hazards of a chemical. 1-(Bromomethyl)-2,3-dimethylbenzene is classified under the
Globally Harmonized System (GHS) as a hazardous substance, requiring stringent control
measures. The primary risks are associated with its corrosive and toxic properties upon contact
or ingestion.

Aggregated GHS data indicates that this compound is harmful if swallowed, can cause severe
skin burns and eye damage, and may lead to respiratory irritation.[3] A detailed breakdown of
its GHS classification is essential for a proper risk assessment.

Table 1: GHS Classification for 1-(Bromomethyl)-2,3-
dimethylbenzene[3]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ] o H314: Causes severe skin

Skin Corrosion/Irritation Category 1B

burns and eye damage

. L H314: Causes severe skin
Serious Eye Damage/Irritation Category 1
burns and eye damage

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

The logical workflow from identifying a chemical to implementing safety controls is a critical
process for ensuring laboratory safety. This process begins with consulting the Safety Data
Sheet (SDS) and culminates in the application of specific engineering and personal protective
measures tailored to the assessed risks.
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Caption: Logical workflow from chemical identification to risk mitigation.

Section 2: Safe Handling and Exposure Control
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Effective risk management hinges on the implementation of robust engineering controls and the
consistent use of appropriate Personal Protective Equipment (PPE). Due to its corrosive nature
and potential for respiratory irritation, 1-(Bromomethyl)-2,3-dimethylbenzene must be
handled with care in a controlled environment.

Engineering Controls

The primary engineering control for handling this chemical is a certified chemical fume hood.[4]
A fume hood is essential to prevent the inhalation of vapors and to contain any potential spills.
[4] The work area should also be equipped with an accessible safety shower and an eyewash
station.[5]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the hazards identified. The following PPE is mandatory
when handling 1-(Bromomethyl)-2,3-dimethylbenzene:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes that can cause severe eye damage.

o Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile or
neoprene) must be worn.[5] Contaminated clothing should be removed immediately and
laundered before reuse.[6]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of
a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.

Experimental Protocol for Safe Handling

» Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear
the workspace of any unnecessary items. Don all required PPE according to the correct
sequence.

» Dispensing: Transport the chemical in a sealed, properly labeled container.[7] Dispense the
required amount slowly and carefully to avoid splashing or generating aerosols. Keep the
container tightly closed when not in use.[4][8]
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During Reaction: Conduct all operations within the fume hood. Avoid heating, which may
cause the violent rupture of containers.[7] Keep away from ignition sources as the compound
may be combustible.[8]

Post-Handling: After use, securely seal the container and return it to its designated storage
location.

Decontamination: Wipe down the work surface with an appropriate solvent. Dispose of
contaminated materials (e.g., pipette tips, weighing paper) in a designated hazardous waste
container.

PPE Removal: Remove PPE in the reverse order of donning, taking care to avoid self-
contamination. Wash hands thoroughly with soap and water after handling is complete.[7]

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

2. Respirator
(If required)

3. Goggles / Face Shield 3. Goggles / Face Shield

Incident Occurs
(Spill, Exposure, Fire)

Small & Contained Large or Uncontained Localized Spreading

Minor Spill: Major Spill:

- Use Spill Kit - Evacuate Area

- Absorb & Contain - Alert Emergency Team
- Dispose as Waste - Prevent Drain Entry

Large Fire:
- Activate Alarm
- Evacuate
- Alert Fire Brigade

Administer First Aid Small Fire:
(CLEREND)] - Use CO2/Dry Chem
Seek Medical Attention - Extinguisher

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR11088_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21610&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR11088_msds.pdf
https://www.benchchem.com/product/b3021673/docs?utm_src=pdf-body-img#introduction-the-role-and-risks-of-2-3-dimethylbenzyl-bromide-in-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Decision tree for emergency response procedures.

Section 4: Storage, Disposal, and Physicochemical

Data
Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
situations.

o Conditions: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition. [4][7]* Container: Keep the container tightly sealed in its original packaging. [4]
[7]Containers should be clearly labeled and checked regularly for leaks. [7]* Incompatibilities:
Avoid contact with strong oxidizing agents. [5][8]

Disposal Considerations

Disposal of 1-(Bromomethyl)-2,3-dimethylbenzene and its contaminated materials must be
handled as hazardous waste.

o Procedure: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, state, and federal regulations. [8][9]Do not allow the product to
enter drains or the environment.

Table 2: Physicochemical Properties
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Property Value Source
Synonyms 2,3-Dimethylbenzyl bromide [1]
Molecular Formula CoH11Br [1]
Molecular Weight 199.09 g/mol [3]
Appearance Colorless to pale yellow liquid [1]

. . 214 °C (for the related isomer
Boiling Point _ [10]
1-Bromo-2,3-dimethylbenzene)

1.365 g/mL at 25 °C (for the
Density related isomer 1-Bromo-2,3- [10]

dimethylbenzene)

N Soluble in organic solvents;
Solubility o o [1]
limited solubility in water

References

o 3-Bromo-o-xylene, 99% - Material Safety Data Sheet. Cole-Parmer. [Link]

o 2-(Bromomethyl)-1,3-dimethylbenzene. PubChem. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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